Cas no 1171919-20-2 (5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1171919-20-2
• MF: C₉H₇BrF₃N₃
• MW: 294.071191072464
• MDL: MFCD12498720
• CID: 4574873
• Update Time: 2025-08-04

5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile
• 5-bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)pyridine-3-carbonitrile
• WWB91920
• 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile

• MDL： MFCD12498720
• Inchi： 1S/C9H7BrF3N3/c1-4-7(10)6(9(11,12)13)5(3-14)8(15-2)16-4/h1-2H3,(H,15,16)
• InChI Key： VNCYUYFAHHYDTD-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(C#N)=C1C(F)(F)F)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 3.4
• Topological Polar Surface Area: 48.7

Additional information on 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile

Introduction to 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile (CAS No. 1171919-20-2)

5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile, identified by its CAS number 1171919-20-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinonitrile class, characterized by its nitrile functional group and a nitrogen-rich heterocyclic structure. The presence of multiple substituents, including a bromo group, a methylamino group, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile contribute to its versatility in drug discovery and development. The bromo substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the methylamino group introduces basicity, enabling interactions with acidic moieties in biological targets. The trifluoromethyl group enhances lipophilicity and metabolic stability, key factors in optimizing pharmacokinetic profiles of drug candidates.

In recent years, there has been growing interest in nicotinonitrile derivatives due to their potential biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile makes it a promising scaffold for designing novel therapeutic agents. Researchers have leveraged this compound to explore new chemical space, leading to the identification of lead compounds with improved efficacy and reduced toxicity.

One of the most compelling aspects of 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile is its role as a key intermediate in the synthesis of bioactive molecules. For instance, it has been utilized in the preparation of nicotinic acid derivatives, which are known for their cholesterol-lowering and anti-inflammatory effects. Furthermore, its incorporation into kinase inhibitors has shown promise in preclinical studies targeting various cancers. The trifluoromethyl group, in particular, has been recognized for its ability to modulate binding affinity and selectivity, making it a preferred moiety in drug design.

The synthesis of 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by introducing the bromo, methylamino, and trifluoromethyl groups in a controlled manner. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity. These methodologies underscore the compound's importance as a building block in modern synthetic chemistry.

From an industrial perspective, 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile represents a valuable asset for pharmaceutical companies engaged in drug development. Its structural complexity and functional diversity allow for rapid diversification of molecular libraries, accelerating the discovery pipeline. Moreover, its compatibility with high-throughput screening platforms makes it an ideal candidate for identifying novel drug targets. As computational chemistry and artificial intelligence continue to advance, the role of such intermediates is expected to grow even further.

The future prospects of 5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. In agrochemicals, for example, derivatives of this compound have shown efficacy as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. Additionally, its use in material science is being investigated for developing advanced polymers with tailored properties. The multifaceted utility of this compound underscores its significance as a cornerstone in chemical innovation.

In conclusion,5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethyl)nicotinonitrile (CAS No. 1171919-20-2) stands as a testament to the power of organic chemistry in driving therapeutic innovation. Its unique structural features and synthetic flexibility make it an indispensable tool for researchers across multiple disciplines. As our understanding of biological systems evolves and new technologies emerge,5-Bromo-6-methyl-2-(methylamino)-4-(trifluoromethylnicotinonitrile will undoubtedly continue to play a pivotal role in shaping the future of medicine and beyond.